Gadolinium chloride

• IUPAC Name: trichlorogadolinium
• InChI: InChI=1S/3ClH.Gd/h3*1H;/q;;;+3/p-3
• InChI Key: MEANOSLIBWSCIT-UHFFFAOYSA-K
• Canonical SMILES: Cl[Gd](Cl)Cl
• Molecular Formula: Cl3Gd
• Molecular Weight: 263.6 g/mol
• Physical Description: White crystals; Soluble in water; [Merck Index]
• CAS No.: 10138-52-0

Description

Gadolinium chloride, also known as gadolinium trichloride, is a chemical compound with the formula GdCl₃. It is a colorless, hygroscopic, water-soluble solid that is commonly encountered as its hexahydrate form, GdCl₃·6H₂O. This compound is of particular interest due to its unique magnetic properties, which make it useful in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Gadolinium chloride is typically prepared by the “ammonium chloride” route, which involves the initial synthesis of ammonium pentachlorogadolinate. This material can be prepared from gadolinium oxide at reaction temperatures of 230°C: [ \text{10 NH}_4\text{Cl} + \text{Gd}_2\text{O}_3 \rightarrow 2 (\text{NH}_4)_2[\text{GdCl}_5] + 6 \text{NH}_3 + 3 \text{H}_2\text{O} ] The pentachloride is then decomposed at 300°C: [ (\text{NH}_4)_2[\text{GdCl}_5] \rightarrow \text{GdCl}_3 + 2 \text{NH}_4\text{Cl} ] Alternatively, this compound can be synthesized by reacting solid gadolinium with hydrochloric acid at 600°C: [ \text{Gd} + 3 \text{HCl} \rightarrow \text{GdCl}_3 + \frac{3}{2} \text{H}_2 ]

Industrial Production Methods: The ammonium chloride route is more popular and cost-effective compared to other methods. The hexahydrate form of this compound is prepared by dissolving gadolinium oxide or this compound in concentrated hydrochloric acid, followed by evaporation .

Chemical Reactions Analysis

Types of Reactions: Gadolinium chloride undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form gadolinium oxide.

Reduction: It can be reduced using calcium in metallothermic reactions.

Substitution: this compound can participate in substitution reactions with other halides.

Common Reagents and Conditions:

Oxidation: Typically involves heating in the presence of oxygen.

Reduction: Involves the use of calcium at high temperatures.

Substitution: Reactions with other halides such as bromides or fluorides.

Major Products:

Oxidation: Gadolinium oxide (Gd₂O₃)

Reduction: Metallic gadolinium

Substitution: Gadolinium bromide (GdBr₃), gadolinium fluoride (GdF₃).

Scientific Research Applications

Medical Imaging

Gadolinium as a Contrast Agent:
Gadolinium compounds are widely used as contrast agents in magnetic resonance imaging (MRI). GdCl₃ enhances image quality by shortening T1 and T2 relaxation times, making it easier to visualize soft tissues. The stability of gadolinium chelates, especially macrocyclic ones, has made them the preferred choice due to their lower toxicity and reduced risk of gadolinium deposition in tissues .

Case Study:
A study demonstrated that GdCl₃ pretreatment could enhance tumor-specific imaging by inactivating reticulo-endothelial system (RES) macrophages. This approach increased the circulatory time of nanoparticles used for imaging, thereby improving the quality of tumor imaging .

Therapeutic Applications

Diabetes Management:
Research indicates that GdCl₃ can reduce hyperglycemia in Type 2 diabetic models by suppressing hepatic gluconeogenesis through the Akt/FoxO1 pathway. This suggests potential therapeutic roles for GdCl₃ in managing diabetes .

Liver Protection:
GdCl₃ has been shown to protect against liver damage in various conditions, including Niemann-Pick Type C disease. It acts by blocking the endocytic capacity of hepatic Kupffer cells, leading to reduced liver inflammation and improved liver function markers .

Case Study:
In an endotoxemic rat model, GdCl₃ treatment significantly decreased mortality rates and improved liver function by inhibiting macrophage activity. This highlights its potential as a protective agent in inflammatory liver diseases .

Inhibition of Inflammation

Pulmonary Injury:
Studies have found that GdCl₃ can mitigate lung injury induced by sepsis. By inhibiting apoptosis in lung cells, GdCl₃ reduces inflammation and improves overall lung function .

Mechanism of Action:
The mechanism involves reducing pro-inflammatory cytokines and enhancing tight junction protein expression, which helps maintain the integrity of the pulmonary barrier during inflammatory responses .

Materials Science

Nanoparticle Applications:
GdCl₃ is utilized in the development of theranostic nanoparticles for cancer treatment. Its ability to modulate macrophage activity enhances the effectiveness of these nanoparticles in targeting tumors while minimizing off-target effects .

Case Study:
A notable application involved using GdCl₃ to sensitize electron spin resonance (ESR) dosimeters for radiation detection. The presence of gadolinium significantly improved the sensitivity of these dosimeters to thermal neutrons, making them valuable in radiation therapy applications .

Toxicological Studies

While GdCl₃ has beneficial applications, it is crucial to understand its toxicological profile. Studies have shown that at certain concentrations, GdCl₃ does not induce significant cytotoxicity or DNA damage; however, it may exhibit clastogenic effects under specific conditions .

Data Summary Table

Application Area	Key Findings	References
Medical Imaging	Enhances MRI contrast; reduces gadolinium deposition risk
Diabetes Management	Reduces hyperglycemia via Akt/FoxO1 pathway
Liver Protection	Blocks Kupffer cell activity; improves liver function
Inflammation	Mitigates lung injury; reduces pro-inflammatory cytokines
Nanoparticle Use	Enhances tumor-specific imaging; improves nanoparticle circulation
Toxicology	Low cytotoxicity; potential clastogen

Mechanism of Action

The primary mechanism by which gadolinium chloride exerts its effects is through its paramagnetic properties. In MRI, gadolinium ions enhance the contrast of images by altering the relaxation times of protons in water molecules within the body. This is achieved by the unpaired electrons in gadolinium ions interacting with the magnetic field, thereby improving the visibility of internal structures .

Comparison with Similar Compounds

• Europium chloride (EuCl₃)
• Terbium chloride (TbCl₃)
• Dysprosium chloride (DyCl₃)

Comparison: Gadolinium chloride is unique among these compounds due to its high magnetic susceptibility and the maximum number of unpaired electrons. This makes it particularly effective as a contrast agent in MRI. While europium and terbium chlorides also exhibit paramagnetic properties, they do not match the magnetic strength and stability of this compound. Dysprosium chloride, on the other hand, has a higher magnetic susceptibility but is less commonly used in medical applications due to its higher toxicity .

Biological Activity

Gadolinium chloride (GdCl₃) is a lanthanide compound with significant biological activity, particularly in the context of inflammation and cellular responses. Its effects are primarily mediated through its role as an inhibitor of Kupffer cells and its interactions with various signaling pathways in immune and inflammatory responses. This article provides a comprehensive overview of the biological activity of GdCl₃, supported by case studies and research findings.

1. Calcium Channel Modulation:
GdCl₃ acts as a calcium-sensing receptor (CaSR) agonist and a stretch-activated calcium channel blocker. It inhibits the increase of intracellular calcium ion concentration in various cell types, including pulmonary artery smooth muscle cells, thus influencing cellular excitability and function .

2. Inhibition of Kupffer Cells:
GdCl₃ is well-documented for its ability to inhibit the phagocytic activity of Kupffer cells in the liver. This inhibition reduces the secretion of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β, which are critical in mediating inflammatory responses .

3. Cytokine Modulation:
Research indicates that GdCl₃ can significantly alter cytokine production. For example, it has been shown to reduce liver injury in severe infection models by inhibiting IL-27 production, which is associated with macrophage polarization and inflammatory responses . Additionally, GdCl₃ pretreatment has been linked to decreased levels of systemic pro-inflammatory factors during sepsis .

Case Studies and Research Findings

Case Study 1: GdCl₃ in Sepsis Models
A study demonstrated that pretreatment with GdCl₃ reduced lung inflammation and apoptosis in a sepsis model induced by lipopolysaccharides (LPS). The treatment resulted in decreased pulmonary water content and myeloperoxidase activity, indicating reduced inflammation and tissue damage .

Case Study 2: Liver Injury Reduction
In another investigation, GdCl₃ was found to alleviate liver damage following exposure to various hepatotoxic agents. The compound's ability to inhibit Kupffer cell activation was crucial in mitigating liver injury and reducing pro-inflammatory cytokine levels .

Case Study 3: Pulmonary Hypertension Prevention
Research involving neonatal rats showed that GdCl₃ inhibited pulmonary macrophage influx and prevented oxygen-induced pulmonary hypertension. This effect was attributed to its action on cation channels involved in mechanical strain responses, highlighting its potential therapeutic applications in respiratory conditions .

Comparative Data on Biological Effects

Biological Effect	Mechanism	Outcome
Calcium Channel Blockade	Inhibition of stretch-activated channels	Reduced intracellular calcium levels
Kupffer Cell Inhibition	Competitive binding to calcium receptors	Decreased TNF-α and IL-6 production
Cytokine Modulation	Inhibition of IL-27 production	Alleviated liver injury
Pulmonary Protection	Reduced macrophage influx	Prevention of pulmonary hypertension

Toxicological Considerations

Despite its therapeutic potential, GdCl₃ has raised concerns regarding toxicity, particularly when used as a contrast agent in imaging studies. Reports have indicated that gadolinium retention can lead to gadolinium deposition disease, characterized by skin changes and bone pain among patients with normal renal function . The long-term effects of gadolinium exposure are still under investigation, emphasizing the need for careful consideration in clinical applications.